Cas no 1710-68-5 (5-(Chloromethyl)-1,2-thiazole)

• Product Name: 5-(Chloromethyl)-1,2-thiazole
• CAS No: 1710-68-5
• MF: C₄H₄ClNS
• MW: 133.599258422852
• MDL: MFCD16497130
• CID: 2781871
• PubChem ID: 21698104
• Update Time: 2024-02-27

5-(Chloromethyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1,2-thiazole
• 5-(ChloroMethyl)isothiazole
• 5-CHLOROMETHYL-ISOTHIAZOLE
• AB70841
• 5-(Chloromethyl)-1,2-thiazole

• MDL： MFCD16497130
• Inchi： 1S/C4H4ClNS/c5-3-4-1-2-6-7-4/h1-2H,3H2
• InChI Key： YKIKIIQSXSZENB-UHFFFAOYSA-N
• SMILES： ClCC1=CC=NS1

Computed Properties

• Exact Mass: 132.9752980g/mol
• Monoisotopic Mass: 132.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles